Cas no 1173023-64-7 (2-(hydroxymethyl)-2-nitropropane-1,3-diol-3C13)
1173023-64-7 structure
Product Name:2-(hydroxymethyl)-2-nitropropane-1,3-diol-3C13
CAS No:1173023-64-7
MF:C4H9NO5
MW:154.095926046371
CID:2615321
PubChem ID:329762446
Update Time:2025-04-21
2-(hydroxymethyl)-2-nitropropane-1,3-diol-3C13 Chemical and Physical Properties
Names and Identifiers
-
- 2-(hydroxymethyl)-2-nitropropane-1,3-diol-3C13
- TRIS-13C3
- 2-(hydroxy(113C)methyl)-2-nitro(1,3-13C2)propane-1,3-diol
- Tris(hydroxymethyl-13C)nitromethane, 99 atom % 13C, 98% (CP)
- 1173023-64-7
- 2-(Hydroxymethyl-13C)-2-nitropropane-1,3-diol-1,3-13C2
- 2-[Hydroxy(~13~C)methyl]-2-nitro(1,3-~13~C_2_)propane-1,3-diol
- DTXSID10745955
-
- MDL: MFCD12546035
- Inchi: 1S/C4H9NO5/c6-1-4(2-7,3-8)5(9)10/h6-8H,1-3H2/i1+1,2+1,3+1
- InChI Key: OLQJQHSAWMFDJE-VMIGTVKRSA-N
- SMILES: O[13CH2]C([13CH2]O)([13CH2]O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 154.05813689Da
- Monoisotopic Mass: 154.05813689Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 107Ų
Experimental Properties
- Melting Point: 160 °C (dec.)
2-(hydroxymethyl)-2-nitropropane-1,3-diol-3C13 Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H318-H334
- Warning Statement: P261-P280-P305+P351+P338-P342+P311
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:2
- Hazard Category Code: 41-43
- Safety Instruction: 26-36/37/39
-
Hazardous Material Identification:
2-(hydroxymethyl)-2-nitropropane-1,3-diol-3C13 Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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